An In-Depth Technical Guide on the Core Properties of 4-(2-Octylamino)diphenylamine
An In-Depth Technical Guide on the Core Properties of 4-(2-Octylamino)diphenylamine
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-(2-Octylamino)diphenylamine, also known as N-(1-methylheptyl)-N'-phenyl-p-phenylenediamine, is an aromatic amine primarily utilized as an antioxidant and antiozonant in the rubber and polymer industries. Its chemical structure, featuring a secondary amine bridge between two phenyl rings with an octyl substituent, imparts properties that are effective in preventing the degradation of materials caused by oxidation. While its industrial applications are well-documented, its biological activities and potential relevance in drug development are less explored. This guide provides a comprehensive overview of the fundamental properties of 4-(2-octylamino)diphenylamine, including its physicochemical characteristics, and a discussion of its primary mechanism of action as a radical scavenger.
Core Properties
The fundamental properties of 4-(2-Octylamino)diphenylamine are summarized in the tables below, providing a clear reference for its chemical and physical characteristics.
Table 1: Chemical Identity
| Property | Value |
| Chemical Name | 4-(2-Octylamino)diphenylamine |
| Synonyms | N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine, N-Phenyl-N'-(2-octyl)-1,4-phenylenediamine |
| CAS Number | 15233-47-3 |
| Molecular Formula | C₂₀H₂₈N₂ |
| Molecular Weight | 296.45 g/mol |
| InChI Key | JQTYAZKTBXWQOM-UHFFFAOYSA-N |
| Canonical SMILES | CCCCCCC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2 |
Table 2: Physicochemical Properties
| Property | Value |
| Physical State | Liquid |
| Appearance | Red to dark blue to black clear to cloudy liquid |
| Boiling Point | 443.3 ± 28.0 °C (Predicted) |
| Density | 1.00 g/cm³ |
| Refractive Index | 1.5830 to 1.5870 |
| Solubility | DMSO: Sparingly soluble (1-10 mg/ml), Ethanol: Soluble (≥10 mg/ml) |
| pKa | 6.70 ± 0.50 (Predicted) |
Mechanism of Action: Radical Scavenging
The primary function of 4-(2-octylamino)diphenylamine is as a chain-breaking antioxidant. Its mechanism of action is centered on the ability of the secondary amine (-NH-) group to donate a hydrogen atom to reactive free radicals. This process neutralizes the radicals, thereby terminating the radical chain reactions that lead to oxidative degradation of materials.
Upon donation of a hydrogen atom, the diphenylamine (B1679370) derivative itself becomes a resonance-stabilized radical, which is significantly less reactive than the initial free radical and is unable to propagate the chain reaction.
Caption: Free radical scavenging mechanism of 4-(2-Octylamino)diphenylamine.
Experimental Protocols
Detailed, standardized experimental protocols for the synthesis and analysis of 4-(2-octylamino)diphenylamine are not extensively reported in peer-reviewed literature, likely due to its primary industrial application. However, general methodologies for the synthesis of N-substituted-N'-phenyl-p-phenylenediamines and the analysis of rubber additives provide a framework for researchers.
Synthesis
A general approach for the synthesis of N-substituted-N'-phenyl-p-phenylenediamines involves the reaction of N-phenyl-p-quinoneimine with a primary amine in the presence of p-hydroxydiphenylamine and a solvent such as methanol.
Illustrative Synthetic Workflow:
Caption: Generalized workflow for the synthesis of 4-(2-Octylamino)diphenylamine.
Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for the identification and quantification of 4-(2-octylamino)diphenylamine, particularly in complex matrices like rubber extracts. A typical protocol would involve:
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Sample Preparation: Extraction of the analyte from the sample matrix using an appropriate solvent (e.g., dichloromethane (B109758) or acetone).
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GC Separation:
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Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
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Injector: Split/splitless injector, with temperature optimized to ensure volatilization without degradation.
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Oven Program: A temperature gradient to ensure good separation from other components.
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MS Detection:
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Ionization: Electron Ionization (EI) at 70 eV.
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Acquisition Mode: Full scan for identification or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.
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High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is another effective method for the analysis of 4-(2-octylamino)diphenylamine.
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Sample Preparation: Similar to GC-MS, extraction and dissolution in a suitable solvent compatible with the mobile phase.
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HPLC System:
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Column: A reversed-phase column (e.g., C18).
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Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water, often with a buffer or acid modifier to improve peak shape. Isocratic or gradient elution can be used.
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Detector: UV detector set at a wavelength of maximum absorbance for the compound.
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Biological Activity and Signaling Pathways
Currently, there is a notable lack of publicly available scientific literature detailing the specific interactions of 4-(2-octylamino)diphenylamine with biological signaling pathways relevant to drug development. Its primary characterization is as an industrial antioxidant.
Toxicological studies on related p-phenylenediamine (B122844) derivatives, such as N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), have shown that their quinone transformation products can be toxic to aquatic organisms. The mechanism of this toxicity has been linked to the formation of DNA adducts. However, it is important to note that these findings are for a different, albeit structurally related, compound and its specific environmental degradant.
For 4-(2-octylamino)diphenylamine itself, there is no clear evidence in the reviewed literature to suggest its involvement in specific cellular signaling cascades such as MAPK, NF-κB, or other pathways typically studied in the context of drug discovery and development. The primary known "pathway" it influences is the non-biological chain of free radical reactions in materials.
Conclusion
4-(2-Octylamino)diphenylamine is a well-characterized industrial antioxidant with a clear mechanism of action based on free radical scavenging. Its fundamental physicochemical properties are well-documented. However, for professionals in research, science, and drug development, it is crucial to recognize the significant gap in the understanding of its biological effects. There is currently no substantial evidence to implicate this compound in specific biological signaling pathways. Future research would be necessary to explore any potential bioactivity and to determine if its antioxidant properties could be relevant in a biological context, and if so, to elucidate the specific cellular mechanisms and signaling pathways involved.
